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Compound of Interest

Compound Name: Thallium-200

Cat. No.: B1235120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Thallium-
200 (200Tl), focusing on its half-life and characteristic emission spectrum. The information

presented herein is intended to support researchers and professionals in the fields of nuclear

medicine, radiopharmaceutical development, and related scientific disciplines. All quantitative

data is summarized for clarity, and detailed experimental protocols for the characterization of

this radionuclide are provided.

Core Nuclear Properties of Thallium-200
Thallium-200 is a synthetic radioisotope of thallium that decays via electron capture and

positron emission. Its fundamental nuclear characteristics are summarized in the tables below.
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Property Value

Half-life (T1/2) 26.1 ± 0.1 hours

Decay Mode Electron Capture (EC), Positron Emission (β+)

Daughter Nuclide 200Hg (Mercury-200)

Decay Probability 100% to 200Hg[1]

Decay Energy (QEC) 2.456 ± 0.006 MeV[1]

Parent Nuclide 200Pb (Lead-200)[1]

Gamma Emission Spectrum
Thallium-200 decays to excited states of Mercury-200, which then de-excite by emitting

gamma rays of specific energies. The most prominent gamma emissions are detailed below.

Energy (keV) Intensity (%)

367.92 ± 0.04 88.0 ± 1.0

579.28 ± 0.04 13.5 ± 0.4

828.40 ± 0.05 6.80 ± 0.20

1205.97 ± 0.06 30.0 ± 0.5

498.28 ± 0.04 10.1 ± 0.3

428.10 ± 0.04 6.50 ± 0.20

886.70 ± 0.05 3.50 ± 0.11

147.53 ± 0.03 2.67 ± 0.08

120.73 ± 0.04 1.83 ± 0.06

253.72 ± 0.04 1.48 ± 0.05

Note: This table includes a selection of the most intense gamma emissions. A complete list can

be obtained from comprehensive nuclear data sources such as NuDat.
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Decay Scheme of Thallium-200
The decay of Thallium-200 to Mercury-200 proceeds primarily through electron capture,

populating various excited states of the daughter nucleus. These states then de-excite via

gamma-ray emission. A simplified decay scheme is illustrated below.

Thallium-200

Mercury-200

²⁰⁰Tl
T₁/₂ = 26.1 h

Jπ = 2⁻

Excited State 1
1573.9 keV EC/β⁺ Excited State 2

1206.0 keV EC/β⁺ Excited State 3
367.9 keV EC/β⁺ 

²⁰⁰Hg (Stable)
Jπ = 0⁺

 γ (367.9 keV)  γ (1206.0 keV)

 γ (838.1 keV)  γ (367.9 keV)

Click to download full resolution via product page

A simplified representation of the Thallium-200 decay scheme.

Experimental Protocols for Radionuclide
Characterization
The determination of the half-life and emission spectrum of 200Tl requires precise radiometric

measurements. Below are detailed methodologies for these key experiments.

Protocol for Half-life Determination
Objective: To measure the radioactive half-life of 200Tl.

Materials:

200Tl source of known initial activity.

High-purity germanium (HPGe) or Sodium Iodide (NaI(Tl)) scintillation detector.

Multichannel Analyzer (MCA).
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Lead shielding for background reduction.

Data acquisition software.

Certified reference source for energy and efficiency calibration (e.g., 137Cs, 60Co).

Methodology:

System Setup and Calibration:

Assemble the detector, MCA, and lead shielding. Ensure the detector is cooled to its

operating temperature (if applicable, e.g., for HPGe detectors).

Perform an energy calibration using a certified reference source with well-known gamma-

ray energies.

Perform an efficiency calibration to determine the detector's efficiency as a function of

energy.

Background Measurement:

Acquire a background spectrum for a duration sufficient to obtain good counting statistics,

without the 200Tl source present. This will be subtracted from subsequent measurements.

Source Measurement:

Place the 200Tl source at a fixed, reproducible distance from the detector.

Acquire a gamma-ray spectrum for a predetermined amount of time (e.g., 10-30 minutes).

Record the start and end time of the acquisition.

Data Acquisition over Time:

Repeat the source measurement (Step 3) at regular intervals over a period of several half-

lives (e.g., every 4-6 hours for 5-7 days). It is critical that the source-detector geometry

remains identical for all measurements.
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Data Analysis:

For each spectrum, identify the photopeak corresponding to the most intense gamma

emission of 200Tl (e.g., 367.92 keV).

Determine the net counts (total counts minus background) in this photopeak for each

measurement.

Correct the net counts for radioactive decay during the acquisition time (if the acquisition

time is a significant fraction of the half-life) and for detector dead time.

Plot the natural logarithm of the corrected net count rate (activity) versus the time of

measurement.

Perform a linear regression on the data points. The slope of the line (m) is equal to the

negative of the decay constant (λ).

Calculate the half-life using the formula: T1/2 = -ln(2) / m.

Protocol for Emission Spectrum Measurement
Objective: To determine the energies and relative intensities of gamma rays emitted from the

decay of 200Tl.

Materials:

200Tl source.

High-resolution, high-purity germanium (HPGe) detector.

Multichannel Analyzer (MCA).

Lead and copper shielding to reduce background and X-ray fluorescence.

Data acquisition and analysis software.

Set of certified multi-gamma calibration sources (e.g., 152Eu, 133Ba) covering a wide

energy range.
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Methodology:

System Setup:

Set up the HPGe detector, MCA, and shielding as described in the half-life determination

protocol.

Energy and Efficiency Calibration:

Perform a precise energy calibration using the multi-gamma reference sources. The

calibration function should be at least a second-order polynomial to account for non-

linearities.

Perform a detailed efficiency calibration for the specific source-detector geometry to be

used. This involves plotting the known activity of the calibration source photopeaks against

the measured count rates to generate an efficiency curve as a function of energy.

Data Acquisition:

Place the 200Tl source at the calibrated position.

Acquire a high-statistics gamma-ray spectrum. The acquisition time should be long

enough to clearly resolve low-intensity peaks from the background.

Spectrum Analysis:

Identify all significant photopeaks in the spectrum that are above the background level.

Use the energy calibration function to determine the precise energy of each photopeak.

For each peak, calculate the net peak area (counts) by subtracting the underlying

background continuum.

Correct the net peak area for the detector's efficiency at that energy using the previously

determined efficiency curve.

The relative intensity of each gamma ray is calculated by normalizing the efficiency-

corrected peak areas to the most intense gamma ray (e.g., the 367.92 keV gamma ray is
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set to 88.0%).

Experimental Workflow
The characterization of a radioisotope such as Thallium-200 follows a logical progression from

production to detailed analysis of its properties.
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Isotope Production & Preparation

Radiometric Analysis

Data Dissemination

1. Production of ²⁰⁰Tl
(e.g., via ²⁰³Tl(p,4n)²⁰⁰Pb → ²⁰⁰Tl)

2. Radiochemical Separation
& Purification

3. Source Preparation
(e.g., electrodeposition)

4. Gamma-Ray Spectroscopy
(HPGe Detector)

5. Half-life Measurement
(Time-series spectroscopy)

6. Data Processing & Analysis

7. Decay Scheme Construction

8. Publication & Entry into
Nuclear Databases (e.g., NuDat)

Click to download full resolution via product page

A general workflow for the characterization of Thallium-200.
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Applications and Considerations
While Thallium-201 is widely used in nuclear medicine for myocardial perfusion imaging due to

its biological behavior as a potassium analog, specific applications for Thallium-200 in

research or drug development are not well-documented in publicly available literature. Its 26.1-

hour half-life could make it suitable for certain radiolabeling studies where a moderately long-

lived tracer is required. However, its complex gamma spectrum and the emission of high-

energy gamma rays present challenges for imaging and require careful consideration of

radiation dosimetry and shielding. Further research is needed to explore potential applications

of this radionuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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